Cas no 1261975-53-4 (3-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid)

• Product Name: 3-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid
• CAS No: 1261975-53-4
• MF: C₁₅H₁₃FO₄
• MW: 276.259728193283
• MDL: MFCD18320562
• CID: 2767041
• PubChem ID: 53226464
• Update Time: 2025-05-21

3-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID60690082
• 3-(2-FLUORO-3-METHOXYPHENYL)-2-METHOXYBENZOIC ACID
• 3-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid, 95%
• 1261975-53-4
• MFCD18320562
• 2'-Fluoro-2,3'-dimethoxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid

• MDL： MFCD18320562
• Inchi： 1S/C15H13FO4/c1-19-12-8-4-5-9(13(12)16)10-6-3-7-11(15(17)18)14(10)20-2/h3-8H,1-2H3,(H,17,18)
• InChI Key： DCBVAYPCCAZIDR-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC=C(C(=O)O)C=1OC)OC

Computed Properties

• Exact Mass: 276.07978705Da
• Monoisotopic Mass: 276.07978705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid

Introduction to 3-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid (CAS No. 1261975-53-4)

3-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid, identified by the chemical identifier CAS No. 1261975-53-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include fluoro and methoxy substituents on the aromatic ring. The presence of these functional groups imparts distinct chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 3-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid consists of a benzoic acid core substituted with a fluoro group at the 2-position and a methoxy group at both the 3-position and the 2-position of the phenyl ring. This particular arrangement of substituents enhances its interaction with biological targets, thereby facilitating its application in drug design. The fluoro group, in particular, is known for its ability to modulate metabolic stability and binding affinity, while the methoxy groups contribute to lipophilicity and solubility profiles, which are critical factors in pharmacokinetic considerations.

In recent years, there has been a surge in research focused on benzoic acid derivatives due to their diverse biological activities. 3-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid has been investigated for its potential role in various therapeutic areas, including anti-inflammatory, analgesic, and anticancer applications. Studies have demonstrated that this compound exhibits inhibitory effects on certain enzymes and receptors involved in inflammatory pathways, making it a promising candidate for developing novel anti-inflammatory drugs.

One of the most compelling aspects of 3-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid is its ability to serve as a versatile intermediate in synthetic chemistry. Researchers have leveraged its structural framework to synthesize more complex molecules with enhanced pharmacological properties. For instance, modifications at the fluoro and methoxy positions have been explored to optimize binding interactions with biological targets, leading to the development of more potent and selective drug candidates.

The synthesis of 3-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid typically involves multi-step organic reactions, starting from readily available aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to introduce the desired functional groups with high efficiency and selectivity. These synthetic strategies not only ensure high yields but also minimize unwanted byproducts, making the process environmentally friendly and scalable for industrial applications.

From a pharmacological perspective, 3-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid has shown potential in preclinical studies as an inhibitor of cyclooxygenase (COX) enzymes, which play a crucial role in prostaglandin synthesis during inflammation. By selectively inhibiting COX enzymes, this compound may help reduce inflammation and pain without causing significant side effects associated with non-selective COX inhibitors. Additionally, its structural similarity to known anti-inflammatory drugs suggests that it could be further developed into a new generation of therapeutic agents.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The introduction of fluorine into drug molecules can significantly alter their pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity. In the case of 3-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid, the fluorine atom at the 2-position enhances its interaction with biological targets while also improving its metabolic stability. This makes it an attractive scaffold for drug development, as it can lead to more durable and effective therapeutic agents.

Recent advancements in computational chemistry have further enhanced the understanding of how 3-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid interacts with biological targets. Molecular docking studies have been conducted to predict how this compound binds to specific enzymes and receptors involved in inflammation and pain pathways. These studies have provided valuable insights into the structural features that contribute to its biological activity, guiding researchers in designing more effective derivatives.

The solubility profile of 3-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid is another critical factor that influences its pharmaceutical applicability. While benzoic acid derivatives are generally poorly soluble in water, modifications such as introducing methoxy groups can improve solubility without compromising biological activity. This enhanced solubility makes it more suitable for formulation into oral or injectable medications, expanding its potential therapeutic uses.

In conclusion,3-(2-Fluoro-3-methoxyphenyl)-2-methoxybenzoic acid (CAS No. 1261975-53-4) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for designing novel therapeutic agents with improved pharmacological properties. As research continues to uncover new applications for this compound,it is likely to play an increasingly important role in addressing various medical conditions related to inflammation and pain management.